3-Amino-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one

• IUPAC Name: 3-amino-1-[3-ethoxy-3-(trifluoromethyl)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C9H15F3N2O2/c1-2-16-8(9(10,11)12)5-14(6-8)7(15)3-4-13/h2-6,13H2,1H3
• InChI Key: KWJPZWPBFZEKRT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CN(C1)C(=O)CCN)C(F)(F)F
• Molecular Formula: C9H15F3N2O2
• Molecular Weight: 240.22 g/mol

Description

3-Amino-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one is a chemical compound with the molecular formula C9H15F3N2O2 and a molecular weight of 240.22 g/mol. It is used for pharmaceutical testing.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the search results. The molecular weight is known to be 240.22 g/mol.

Scientific Research Applications

Synthetic Applications and Building Blocks

• Synthesis of Trifluoromethyl-Containing Aminopropanes and Azetidines : The use of trifluoromethyl azetidin-2-ones as precursors for constructing CF3-containing aminopropanes and aziridines demonstrates their utility in synthesizing novel compounds with potential pharmacological properties. The transformation of these building blocks into new molecular structures highlights the versatility of 3-Amino-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one derivatives in synthetic organic chemistry (Hang Dao Thi et al., 2018).

• Synthesis of β-trifluoromethyl β-anilino Esters : The compound's utility in the Reformatsky reaction, leading to the synthesis of ethyl 4,4,4-trifluoro-3-(N-4-methoxyphenyl)amino-2-alkylbutyrates, underlines its importance in generating fluorinated amino acid derivatives, which are valuable in medicinal chemistry for their enhanced metabolic stability and bioavailability (Y. Gong & Katsuya Kato, 2001).

• Development of Tubulin-Targeting Antitumor Agents : The synthesis of 3-phenoxy-1,4-diarylazetidin-2-ones and their evaluation as tubulin-targeting antitumor agents showcases the potential therapeutic applications of azetidin-2-one derivatives. These compounds have demonstrated potent antiproliferative properties, disrupted microtubular structure in cancer cells, and induced apoptosis, suggesting their promise as cancer therapeutics (Thomas F. Greene et al., 2016).

Material Science Applications

• Self-curable Polyurethane Systems : The incorporation of azetidine groups into polyurethane dispersions to create self-curable systems demonstrates an innovative application in material sciences. The ring-opening reaction of azetidine end groups enables the formation of polymeric networks, improving the material's properties and potential applications in coatings and adhesives (Shih-Chieh Wang et al., 2006).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. As it’s used for pharmaceutical testing, it might be involved in various biochemical reactions, but specific details are not provided.

Safety and Hazards

While specific safety and hazard information for this compound is not available, similar compounds are known to pose risks. For example, 3,3,3-Trifluoro-2-(trifluoromethyl) can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), particularly to the respiratory system.

Future Directions

The future directions for the use of this compound are not specified in the search results. Given its use in pharmaceutical testing, it might be part of ongoing research to develop new drugs or therapies.